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Compound of Interest

Compound Name: Phenyl 2-bromo-2-propyl ketone

Cat. No.: B084759 Get Quote

This guide provides essential safety protocols and logistical information for laboratory

personnel, including researchers, scientists, and drug development professionals, who handle

Phenyl 2-bromo-2-propyl ketone (CAS No. 10409-54-8). Adherence to these procedures is

critical for ensuring personal safety and proper chemical management.

Chemical Hazards: Phenyl 2-bromo-2-propyl ketone is classified with the following hazards:

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2]

Personal Protective Equipment (PPE)
The primary defense against exposure to Phenyl 2-bromo-2-propyl ketone is the correct and

consistent use of appropriate personal protective equipment.
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PPE Category Item
Specifications and
Recommendations

Hand Protection Chemical-resistant gloves

Butyl rubber gloves are highly

recommended for handling

ketones.[3][4][5] Nitrile gloves

offer poor to fair resistance

against ketones, with

breakthrough times for

chemicals like acetone and

methyl ethyl ketone (MEK)

being very short, sometimes

less than a minute.[1][6][7][8] If

only nitrile gloves are

available, use a thicker gauge

(>8 mil) for splash protection

only and change them

immediately upon contact.[6]

Double-gloving may be

considered for added

protection during high-risk

tasks. Always inspect gloves

for tears or punctures before

use.

Eye & Face Protection
Safety goggles and/or face

shield

Chemical splash goggles are

mandatory.[9] A face shield

should be worn over goggles

when there is a significant risk

of splashing, such as when

transferring large quantities or

working with heated solutions.
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Body Protection Laboratory coat

A standard laboratory coat

should be worn and kept fully

buttoned. For tasks with a

higher risk of splashes, a

chemical-resistant apron over

the lab coat is recommended.

Respiratory Protection Fume hood or respirator

All handling of Phenyl 2-

bromo-2-propyl ketone should

be conducted in a certified

chemical fume hood to

minimize inhalation of vapors.

[10] If a fume hood is not

available or engineering

controls are insufficient, a

NIOSH-approved respirator

with organic vapor cartridges

must be used.[9]

Quantitative Glove Resistance Data for Ketones (Representative)

No specific permeation or degradation data for Phenyl 2-bromo-2-propyl ketone was found.

The following table summarizes breakthrough time data for common ketones, which should be

used as a guideline. It is crucial to source gloves from manufacturers who can provide specific

chemical resistance data.
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Glove Material Acetone
Methyl Ethyl
Ketone (MEK)

General
Recommendation
for Ketones

Butyl Rubber Excellent (> 480 min) Excellent (> 480 min) Excellent[3][4][5]

Natural Latex Good Fair Fair to Good[3][11]

Neoprene Fair Fair Fair[5]

Nitrile
Poor to Fair (< 1 min

to 15 min)[1][8]
Poor (< 10 min)[7]

Not Recommended

for immersion[1][6][8]

PVC Poor Poor Poor[5][11]

Operational Plan: From Receipt to Disposal
A systematic approach to handling Phenyl 2-bromo-2-propyl ketone is essential for safety

and regulatory compliance.

Pre-Handling and Preparation
Verification: Before use, ensure the manufacturer's label is intact and a Safety Data Sheet

(SDS) is readily accessible.

Engineering Controls: Confirm that the chemical fume hood is operational and the safety

shower and eyewash station are accessible and tested.

PPE Donning: Put on all required PPE as detailed in the table above before entering the

designated handling area.

Handling and Experimental Use
Location: Conduct all weighing, transferring, and experimental manipulations of the chemical

within a certified chemical fume hood.

Containment: Use sealed containers to minimize vapor release.[12]

Hygiene: Avoid contact with skin and eyes.[10] Wash hands and any exposed skin

thoroughly after handling.[10] Do not eat, drink, or smoke in the laboratory.
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Spill Management:

Small Spills: In case of a small spill inside the fume hood, absorb the material with an inert

absorbent like vermiculite or sand.

Large Spills: For larger spills, evacuate the area and follow your institution's emergency

procedures.

Cleanup: Collect the absorbed material using non-sparking tools and place it in a sealed,

labeled container for hazardous waste disposal.

Post-Handling and Storage
Decontamination: Clean the work area thoroughly after use. Decontaminate any equipment

that came into contact with the chemical.

PPE Doffing: Remove PPE in the correct order to avoid cross-contamination. Dispose of

contaminated gloves and other disposable items in the designated hazardous waste stream.

Storage: Store Phenyl 2-bromo-2-propyl ketone in a tightly closed container in a cool, dry,

and well-ventilated area, away from incompatible materials such as strong oxidizing agents

and strong bases.

Disposal Plan
Proper disposal is critical to prevent environmental contamination and ensure regulatory

compliance.

Waste Segregation:

Solid Waste: All disposable items contaminated with Phenyl 2-bromo-2-propyl ketone
(e.g., gloves, weigh boats, paper towels, absorbent material) must be collected in a

designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Unused chemical and reaction waste containing Phenyl 2-bromo-2-propyl
ketone should be collected in a separate, sealed, and labeled hazardous waste container.
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Disposal: All waste must be disposed of through your institution's environmental health and

safety office, following all local, state, and federal regulations.[13] Do not pour this chemical

down the drain.

Safe Handling Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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